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Compound of Interest

Compound Name: Acid Alizarin Violet N

CAS No.: 2092-55-9

Cat. No.: B606668

Get Quote

Technical Support Center: Acid Alizarin Violet N
Welcome to the comprehensive support guide for resolving solubility and handling issues with

Acid Alizarin Violet N (CAS 2092-55-9). This document is designed for researchers,

scientists, and drug development professionals who utilize this versatile azo dye in their work.

Here, we move beyond simple instructions to provide a deep, mechanistic understanding of the

challenges you might face and offer robust, field-proven solutions.

Section 1: Frequently Asked Questions (FAQs) -
Quick Solutions
This section addresses the most common issues encountered during the preparation of Acid
Alizarin Violet N solutions.

Q1: Why is my Acid Alizarin Violet N powder not dissolving in water, even though it's listed as

water-soluble?
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A: This is a frequent issue that typically stems from one of three factors. Firstly, the pH of your

water can significantly impact solubility. Deionized water can become acidic due to dissolved

CO2, which protonates the dye molecule, reducing its solubility. Secondly, the quality of the dye

itself may vary; ensure you are using a high-purity grade. Lastly, temperature plays a role.

Room temperature water may not be sufficient for rapid dissolution, and gentle warming can be

effective.

Q2: What is the optimal solvent for preparing a stock solution of Acid Alizarin Violet N?

A: Acid Alizarin Violet N is soluble in both water and ethanol.[1][2] For most applications,

high-purity, pH-neutral (or slightly basic) deionized water is the preferred solvent, yielding a

magenta-colored solution.[1] Ethanol is also an excellent choice and will produce a red-orange

solution.[1][2] For certain applications, a water-ethanol mixture can be used to modulate

solubility and prevent precipitation in complex buffers.

Q3: The color of my prepared solution is orange, but I expected a violet or magenta color. What

does this indicate?

A: The color of Acid Alizarin Violet N in an aqueous solution is a direct indicator of the

solution's pH.[1] The dye exhibits a color transition from orange-red at a pH of 6.5 to violet at a

pH of 9.0.[1][2] An orange color strongly suggests your solution is acidic. This can be caused

by using unbuffered deionized water that has absorbed atmospheric CO2 or by adding the dye

to an acidic buffer system.

Q4: My solution was perfectly clear initially, but a precipitate formed after a few hours or upon

cooling. Why did this happen?

A: This phenomenon, known as "crashing out," can be due to supersaturation or a change in

conditions. If you used heat to dissolve the dye, the solution might have become

supersaturated, and the dye will precipitate as it cools to room temperature. Another cause is a

gradual change in the solution's pH or instability over time. It is recommended to store stock

solutions in tightly sealed containers in a cool, dark place to maintain stability.[3]

Q5: Is it safe to heat or sonicate the solution to aid dissolution?

A: Yes, both methods can be highly effective. Gentle warming of the solvent (e.g., to 40-50°C)

can significantly increase the rate of dissolution. Similarly, using an ultrasonic bath can break
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apart powder aggregates and accelerate the process. However, avoid boiling the solution, as

this could potentially lead to degradation of the dye. Always start with a small amount of solvent

to create a slurry before adding the remaining volume, as this prevents clumping.

Section 2: In-Depth Troubleshooting Guide
When simple fixes are not enough, a systematic approach is required. This guide provides a

logical workflow to diagnose and solve persistent solubility issues.

Systematic Troubleshooting Workflow
The following diagram outlines a step-by-step process for troubleshooting solubility problems

with Acid Alizarin Violet N.
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Problem: Incomplete Dissolution or Precipitation

Step 1: Verify Reagent & Solvent Quality

Are dye and solvent high purity?

Step 2: Adjust Solution pH

  Yes

Action: Consult Manufacturer's Technical Support

No
(Use high-purity reagents)

Is pH > 7.0?

No
(Add dilute NaOH dropwise)

Step 3: Employ a Co-Solvent

  Yes

Is solution still problematic?

Step 4: Apply Mechanical or Thermal Energy

  Yes

Result: Stable, Clear Solution

NoIs dissolution complete?

No
(Warm to 40-50°C or sonicate)

Step 5: Filter the Solution

  Yes
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Caption: Relationship between pH, ionization, and solubility.

At a pH below 4, the molecule is largely in its protonated, less polar form, leading to poor

aqueous solubility. As the pH increases above 7, the hydroxyl and sulfonic acid groups

deprotonate, creating a negatively charged molecule that is readily solvated by polar water

molecules.

Section 4: Data and Protocols
Table 1: Physicochemical Properties of Acid Alizarin
Violet N
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Property Value Source(s)

CAS Number 2092-55-9 [1][2][4]

Molecular Formula C₁₆H₁₁N₂NaO₅S [1][4]

Molecular Weight 366.32 g/mol [1]

Appearance
Reddish-violet to dark red

powder/crystals
[1][2]

pKa (at 25°C) 4.35, 7.4, 9.35 [1][2]

pH Indicator Range
pH 6.5 (Orange-Red) to 9.0

(Violet)
[1][2]

Maximum Absorbance (λmax) 501 nm [1][2]

Table 2: Solubility Profile and Observations
Solvent Solubility Observed Color Notes

Water (pH < 6) Low Orange-Red

Requires pH

adjustment for full

dissolution.

Water (pH > 7.5) Soluble Magenta / Violet

The recommended

state for aqueous

solutions. [1]

Ethanol Soluble Red-Orange
A good alternative or

co-solvent. [1][2]

Acetone Slightly Soluble -

Not recommended as

a primary solvent. [1]

[2]

Experimental Protocols
Protocol 1: Preparation of a 1 mg/mL (0.1% w/v) Aqueous Stock
Solution
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This protocol ensures the complete and stable dissolution of Acid Alizarin Violet N in an

aqueous medium.

Reagents and Materials:

Acid Alizarin Violet N powder (high purity)

High-purity deionized water (18 MΩ·cm)

0.1 M Sodium Hydroxide (NaOH) solution

Calibrated pH meter

Stir plate and magnetic stir bar

Volumetric flasks

Procedure:

1. Weigh 10 mg of Acid Alizarin Violet N powder and place it into a 10 mL volumetric flask.

2. Add approximately 5 mL of deionized water to the flask.

3. Place the flask on a magnetic stir plate and stir to create a suspension. The mixture will

likely appear turbid and orange-red.

4. While stirring, add 0.1 M NaOH drop by drop. Observe the color change.

5. Continue adding drops until all the powder has dissolved and the solution becomes a

clear, deep magenta or violet color.

6. Use a pH meter to verify that the final pH is between 7.5 and 9.0. Adjust if necessary.

7. Once fully dissolved, add deionized water to bring the final volume to the 10 mL mark.

8. For long-term storage, filter the solution through a 0.22 µm filter into a sterile, light-

protected container. Store at 2-8°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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